Cas no 516-58-5 (5α-Pregnan-20β-ol-3-one)

• Product Name: 5α-Pregnan-20β-ol-3-one
• CAS No: 516-58-5
• Molecular Formula: C₂₁H₃₄O₂
• Molecular Weight: 318.49300
• CID: 2200377
• PubChem ID: 22211699

5α-Pregnan-20β-ol-3-one Properties

Names and Identifiers

• 5α-pregan-20β-ol-3-one
• (5alpha,20beta)-20-hydroxypregnan-3-one
• DTXSID301302561
• Allopregnan-20.beta.-ol-3-one
• (5I+/-,20R)-20-Hydroxypregnan-3-one
• CHEBI:78594
• ALLOPREGNAN-20.BETA.-OL-3-ONE [MI]
• (5S,8R,9S,10S,13S,14S,17S)-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
• 5alpha-pregnan-20Beta-ol-3-one
• 20-Hydroxypregnan-3-one #
• Allopregnan-20beta-ol-3-one
• UNII-556HK348QM
• (5alpha,20R)-20-hydroxypregnan-3-one
• 516-58-5
• 5.alpha.-pregnan-20.beta.-ol-3-one
• Q27147860
• 556HK348QM
• 5alpha-pregan-20beta-ol-3-one
• DYVGYXXLXQESJE-XPLLOJBJSA-N

• InChIKey： DYVGYXXLXQESJE-XPLLOJBJSA-N
• Inchi： InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-14,16-19,22H,4-12H2,1-3H3/t13-,14+,16+,17-,18+,19+,20+,21-/m1/s1

Computed Properties

• Exact Mass: 318.25600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 318.255880323g/mol
• Heavy Atom Count: 23
• Complexity: 500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 4.59520
• PSA: 37.30000
• Melting Point: 185°
• Specific Rotation: D +20° (c = 1.2 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives